Cas no 2348-55-2 (Propyl, 1-methyl- (9CI))

Propyl, 1-methyl- (9CI) structure
Propyl, 1-methyl- (9CI) structure
Product Name:Propyl, 1-methyl- (9CI)
CAS No:2348-55-2
MF:C4H9
MW:57.1142613887787
CID:254761
PubChem ID:137553
Update Time:2025-04-19

Propyl, 1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propyl, 1-methyl- (9CI)
    • s-butyl radical
    • sec-C4H9
    • 2-Butyl radical
    • 2348-55-2
    • DTXSID50178046
    • Inchi: 1S/C4H9/c1-3-4-2/h3H,4H2,1-2H3
    • InChI Key: ULOIAOPTGWSNHU-UHFFFAOYSA-N
    • SMILES: C(C)[CH]C |^1:2|

Computed Properties

  • Exact Mass: 58.0783
  • Monoisotopic Mass: 57.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Propyl, 1-methyl- (9CI) Related Literature

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